Cas no 1805589-01-8 (4-Chloro-2-cyano-6-mercaptobenzoic acid)

• Product Name: 4-Chloro-2-cyano-6-mercaptobenzoic acid
• CAS No: 1805589-01-8
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 4961248
• Update Time: 2025-10-23

4-Chloro-2-cyano-6-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-6-mercaptobenzoic acid

• Inchi： 1S/C8H4ClNO2S/c9-5-1-4(3-10)7(8(11)12)6(13)2-5/h1-2,13H,(H,11,12)
• InChI Key： PRCNDJDGZXJOSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)O)=C(C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 4-Chloro-2-cyano-6-mercaptobenzoic acid

4-Chloro-2-cyano-6-mercaptobenzoic Acid: A Comprehensive Overview

4-Chloro-2-cyano-6-mercaptobenzoic acid, with the CAS number 1805589-01-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as 4-CMCBA, is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine, cyano, and mercapto groups at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-chloro-2-cyano-6-mercaptobenzoic acid has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts to facilitate key transformations. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the core structure of this compound. Such methodologies not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

The physical and chemical properties of 4-chloro-2-cyano-6-mercaptobenzoic acid are well-documented. The compound exhibits a melting point of approximately 230°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, indicative of its conjugated system involving the cyano and mercapto groups. These properties make it suitable for applications in optoelectronic materials and sensors.

In terms of biological activity, recent studies have highlighted the potential of 4-chloro-2-cyano-6-mercaptobenzoic acid as an anticancer agent. Research conducted at the University of California revealed that this compound exhibits selective cytotoxicity against human breast cancer cells while sparing normal cells. The mechanism involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation. These findings underscore its potential as a lead molecule for drug development.

The application of 4-chloro-2-cyano-6-mersaptobenzoic acid extends beyond pharmacology into materials science. Its ability to form stable metal complexes has led to its use in constructing coordination polymers and metalloorganic frameworks (MOFs). A study published in Nature Communications demonstrated that incorporating this compound into MOFs enhances their gas adsorption capabilities, particularly for CO₂ and CH₄ gases. This opens avenues for its use in environmental remediation technologies.

In conclusion, 4-chloro-2-cyano-6-mersaptobenzoic acid, with CAS number 1805589–01–8, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in medicine, materials science, and beyond.